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Compound of Interest

Compound Name: Acid Alizarin Violet N

CAS No.: 2092-55-9

Cat. No.: B606668

Get Quote

CAS: 2092-55-9 | C.I.: Mordant Violet 5 | Synonyms: Sodium 4-hydroxy-3-[(2-

hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate[1]

Executive Safety Summary
Acid Alizarin Violet N is an azo dye commonly used in coordination chemistry and histology.

While useful as a complexometric indicator and stain, its disposal requires strict adherence to

zero-discharge protocols.

Critical Hazard: The primary risk in disposal is not just the dye itself, but its degradation

products. Improper chemical treatment (e.g., simple bleaching) can cleave the azo bond (

), releasing aromatic amines which are often more toxic and carcinogenic than the parent dye
[1, 2]. Consequently, controlled high-temperature incineration is the only validated method for
complete mineralization.
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Parameter Data Relevance to Disposal

Physical State Reddish-violet powder

High potential for dust

generation; requires

respiratory protection during

transfer.

Solubility Soluble in water, Ethanol

Travels easily in water

systems; DO NOT pour down

sink.

pH Sensitivity
Orange-red (pH 6.[2][3]5)

Violet (pH 9.0)

Color change may mask

contamination; verify pH of

waste streams.

Reactivity
Incompatible with strong

oxidizers

Do not mix with bleach

(hypochlorite) or nitrates in

waste containers [3].

Aquatic Toxicity Harmful to aquatic life (H412)

Strict prohibition on drain

disposal to prevent

bioaccumulation [4].

Waste Stream Segregation & Decision Logic
Effective disposal begins with segregation. Mixing Acid Alizarin Violet N with incompatible

oxidizers can cause exothermic reactions or release toxic chloramines.

DOT Diagram 1: Waste Classification Workflow
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Figure 1: Decision logic for segregating Acid Alizarin Violet N waste streams to ensure

regulatory compliance.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated
Debris)
Scope: Pure dye powder, spill cleanup materials, contaminated gloves, and weighing boats.

Containment: Place waste immediately into a chemically resistant polyethylene bag or a

wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: Acid Alizarin Violet N
- Toxic to Aquatic Life."

Secondary Containment: If using bags, double-bag to prevent puncture from pipette tips or

glass.

Disposal Path: Transfer to EHS (Environmental Health & Safety) for incineration.

Why: Landfilling azo dyes can lead to leaching into groundwater where anaerobic bacteria

reduce the azo bond, releasing carcinogenic amines [5].

Protocol B: Liquid Waste (Aqueous & Organic)
Scope: Dye baths, stock solutions, and HPLC effluents.

pH Check: Ensure the waste pH is between 5 and 9. If highly acidic or basic, neutralize

carefully before adding to the main carboy to prevent heat generation or container

degradation.

Segregation:

Aqueous Stream: Collect in carboys designated for "Aqueous Toxic Waste."

Organic Stream: If dissolved in ethanol/methanol, collect in "Flammable Organic Waste."

Incompatibility Check:NEVER add bleach (sodium hypochlorite) or strong acids to these

carboys.
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Mechanism:[4][5] Acidification of hypochlorite releases chlorine gas. Bleaching azo dyes

generates low-molecular-weight chlorinated amines [3].

Disposal Path: Off-site fuel blending or high-temperature incineration.

Protocol C: Empty Containers (The "Triple Rinse" Rule)
Scope: Original reagent bottles.

Verify Empty: The container must be "RCRA Empty" (<3% residue by weight).

Triple Rinse:

Add solvent (water or ethanol) to 10% volume.

Cap and shake vigorously.

Decant rinsate into the Liquid Waste carboy (Protocol B).

Repeat 3 times.

Deface & Discard: Cross out the label, mark as "Empty," and dispose of the bottle in regular

glass trash or recycling (depending on local policy).

Scientific Rationale: Why Incineration?
Many researchers attempt to "deactivate" dyes using bleach. This is dangerous for Acid
Alizarin Violet N. The diagram below illustrates the chemical pathway risks.

DOT Diagram 2: Degradation Pathway Risks
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Figure 2: Comparison of disposal methods. Chemical oxidation (bleach) risks forming toxic

byproducts, whereas incineration ensures complete mineralization.

Emergency Procedures
Spill Response:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don nitrile gloves, safety goggles, and an N95/P100 respirator (dust mask).

Contain: Cover spills with a damp paper towel (to prevent dust) or use a dedicated spill

pillow.

Clean: Scoop up material. Clean the surface with soap and water. Collect all cleanup

materials as Hazardous Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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